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Compound of Interest

Compound Name:
Hexahydro-4-methylphthalic

anhydride

Cat. No.: B105801 Get Quote

An in-depth analysis of the spectroscopic data for Hexahydro-4-methylphthalic anhydride is

presented in this technical guide, designed for researchers, scientists, and professionals in

drug development. This document provides a comprehensive overview of the Nuclear Magnetic

Resonance (NMR) and Infrared (IR) spectral data, along with the experimental protocols

utilized for their acquisition.

Spectroscopic Data of Hexahydro-4-methylphthalic
anhydride
The structural elucidation of Hexahydro-4-methylphthalic anhydride is critically supported by

spectroscopic techniques. The following sections detail the ¹H NMR, ¹³C NMR, and IR data,

which are fundamental for the confirmation of the compound's molecular structure.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
Proton NMR spectroscopy provides insight into the electronic environment of the hydrogen

atoms within the molecule. The spectrum of Hexahydro-4-methylphthalic anhydride was

recorded in deuterated chloroform (CDCl₃) on a 250 MHz spectrometer.[1] The observed

chemical shifts (δ) are summarized in the table below.
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Chemical Shift (δ) ppm Multiplicity
Integration (Number of
Protons)

3.25-2.96 m 2H

2.38-2.08 m 2H

1.76-1.58 m 2H

1.51-1.21 m 2H

0.99-0.87 m 4H

Table 1: ¹H NMR Spectroscopic Data for Hexahydro-4-methylphthalic anhydride.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
Carbon-13 NMR spectroscopy is employed to determine the types of carbon atoms present in a

molecule. The ¹³C NMR spectrum of Hexahydro-4-methylphthalic anhydride was obtained in

deuterated chloroform (CDCl₃) using a 63 MHz spectrometer.[1] The data is presented in the

table below.

Chemical Shift (δ) ppm

172.88

172.61

40.86

40.32

34.45

30.34

29.22

21.96

21.29
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Table 2: ¹³C NMR Spectroscopic Data for Hexahydro-4-methylphthalic anhydride.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a valuable tool for the identification of functional groups within a

molecule. The IR spectrum for Hexahydro-4-methylphthalic anhydride was acquired using

the Attenuated Total Reflectance (ATR) technique.[1] The characteristic absorption bands are

detailed in the following table.

Wavenumber (cm⁻¹) Intensity

2359 w

2340 w

1694 s

1452 w

1413 w

1336 w

1293 w

1251 w

Table 3: IR Spectroscopic Data for Hexahydro-4-methylphthalic anhydride. (w = weak, s =

strong)

Experimental Protocols
The spectroscopic data presented was obtained following the synthesis of Hexahydro-4-
methylphthalic anhydride. The synthesis and characterization procedure is outlined below.

Synthesis of Hexahydro-4-methylphthalic anhydride
The synthesis of Hexahydro-4-methylphthalic anhydride was achieved through the

hydrogenation of 4-methyl-1,2,3,6-tetrahydrophthalic anhydride.[1] The reaction progress was

monitored using gas chromatography-mass spectrometry to ensure the complete

hydrogenation of the starting material.[1]
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Spectroscopic Analysis
Upon completion of the synthesis, the structure of the resulting Hexahydro-4-methylphthalic
anhydride was confirmed using various spectroscopic methods.

NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a 250 MHz and 63 MHz

spectrometer, respectively.[1] The samples were dissolved in deuterated chloroform (CDCl₃)

for the analysis.[1]

IR Spectroscopy: The infrared spectrum was obtained using an Attenuated Total Reflectance

(ATR) sampling technique.[1]

High-Resolution Mass Spectrometry (HRMS): The exact mass of the compound was

determined using ESI+ (Electrospray Ionization) mass spectrometry.[1]

Workflow Visualization
The following diagram illustrates the general workflow from the synthesis of a chemical

compound to its structural confirmation via spectroscopic analysis.
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Caption: Workflow for Synthesis and Spectroscopic Confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105801#spectroscopic-data-nmr-ir-for-hexahydro-4-
methylphthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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